Cas no 95689-92-2 (Anthra[2,1,9-def:6,5,10-d'e'f']diisoquinoline-1,3,8,10(2H,9H)-tetrone,2,9-ditridecyl-)

• Product Name: Anthra[2,1,9-def:6,5,10-d'e'f']diisoquinoline-1,3,8,10(2H,9H)-tetrone,2,9-ditridecyl-
• CAS No: 95689-92-2
• MF: C₅₀H₆₂N₂O₄
• MW: 755.038294315338
• MDL: MFCD32206511
• CID: 799716
• PubChem ID: 253662023
• Update Time: 2025-04-19

Anthra[2,1,9-def:6,5,10-d'e'f']diisoquinoline-1,3,8,10(2H,9H)-tetrone,2,9-ditridecyl- Chemical and Physical Properties

Names and Identifiers

• Anthra[2,1,9-def:6,5,10-d'e'f']diisoquinoline-1,3,8,10(2H,9H)-tetrone,2,9-ditridecyl-
• 2,9-Ditridecylisoquinolino[4',5',6':6,5,10]anthra[2,1,9-def]isoqu inoline-1,3,8,10(2H,9H)-tetrone
• N,N'-DITRIDECYL-3,4,9,10-PERYLENETETRACARBOXYLIC DIIMIDE
• PTCDI-C13
• N,N'-Ditridecyl-3,4,9,10-perylenetetracarboxylicdiimide
• N,N-DITRIDECYLPERYLENE-3,4,9,10-TETRACARBOXYLIC DIIMIDE
• 2,9-Ditridecylanthra[2,1,9-def:6,5,10-d'e'f']diisoquinoline-1,3,8,10(2H,9H)-tetrone
• N,N inverted exclamation mark -Ditridecyl-3,4,9,10-perylenetetracarboxylic Diimide
• T71496
• N,N inverted exclamation mark -Ditridecyl-3,4,9,10-perylenedicarboximide
• 7,18-di(tridecyl)-7,18-diazaheptacyclo[14.6.2.22,5.03,12.04,9.013,23.020,24]hexacosa-1(23),2,4,9,11,13,15,20(24),21,25-decaene-6,8,17,19-tetrone
• N,N'-Ditridecylperylene-3,4,9,10-tetracarboxylic diimide
• N,N'-Ditridecylperylene-3,4,9,10-tetracarboxylic diimide, 95%
• 95689-92-2
• D3947
• DTXSID301130596
• MFCD00134587
• SCHEMBL1105114
• SY052578
• N ，N '-Ditridecyl-3，4，9，10-perylenetetracarboxylic Diimide
• 2,9-Ditridecylanthra[2,1,9-def:6,5,10-d'e'fa(2)]diisoquinoline-1,3,8,10(2H,9H)-tetrone
• XCAZCFDCJHGAIT-UHFFFAOYSA-N
• 7,18-ditridecyl-7,18-diazaheptacyclo[14.6.2.2(2),?.0(3),(1)(2).0?,?.0(1)(3),(2)(3).0(2)?,(2)?]hexacosa-1(23),2,4,9,11,13,15,20(24),21,25-decaene-6,8,17,19-tetrone
• N,N'-Ditridecylperylene-3,4,9,10-tetracarboxylic diimide; PTCDI-C13

• MDL： MFCD32206511
• Inchi： 1S/C50H62N2O4/c1-3-5-7-9-11-13-15-17-19-21-23-33-51-47(53)39-29-25-35-37-27-31-41-46-42(32-28-38(44(37)46)36-26-30-40(48(51)54)45(39)43(35)36)50(56)52(49(41)55)34-24-22-20-18-16-14-12-10-8-6-4-2/h25-32H,3-24,33-34H2,1-2H3
• InChI Key： XCAZCFDCJHGAIT-UHFFFAOYSA-N
• SMILES： O=C1C2=CC=C3C4C=CC5C(N(CCCCCCCCCCCCC)C(C6=CC=C(C7C=CC(C(N1CCCCCCCCCCCCC)=O)=C2C3=7)C=4C=56)=O)=O

Computed Properties

• Exact Mass: 754.47100
• Monoisotopic Mass: 754.47095846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 56
• Rotatable Bond Count: 24
• Complexity: 1150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 16
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• Color/Form: Dark red powder
• Melting Point: >300 °C (lit.)
• PSA: 78.14000
• LogP: 12.58500

Anthra[2,1,9-def:6,5,10-d'e'f']diisoquinoline-1,3,8,10(2H,9H)-tetrone,2,9-ditridecyl- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R22: harmful if swallowed.
• Safety Instruction： S22-S24/25

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